Cas no 447412-96-6 (1-(5-Mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)propan-2-ol)

• Product Name: 1-(5-Mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)propan-2-ol
• CAS No: 447412-96-6
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• MDL: MFCD02934413
• CID: 3085838
• PubChem ID: 2972155
• Update Time: 2025-06-08

1-(5-Mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-phenyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-2-propanol
• ALBB-025558
• SR-01000534960-1
• 4H-1,2,4-triazole-3-ethanol, 5-mercapto-alpha-methyl-4-phenyl-
• SR-01000534960
• LS-08622
• AKOS017258672
• H35198
• 1-(4-phenyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propan-2-ol
• AG-205/41147322
• STK664049
• 1-(5-mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)propan-2-ol
• HMS1599D17
• AKOS001754837
• MFCD02934413
• 3-(2-hydroxypropyl)-4-phenyl-1H-1,2,4-triazole-5-thione
• EU-0019410
• 447412-96-6
• SCHEMBL17131921
• 1-(5-Mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)propan-2-ol

• MDL： MFCD02934413
• Inchi： 1S/C11H13N3OS/c1-8(15)7-10-12-13-11(16)14(10)9-5-3-2-4-6-9/h2-6,8,15H,7H2,1H3,(H,13,16)
• InChI Key： VKWHGQNWCYOJIJ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC(C)O)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 235.07793322Da
• Monoisotopic Mass: 235.07793322Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80Ų

Additional information on 1-(5-Mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)propan-2-ol

1-(5-Mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)propan-2-ol: A Comprehensive Overview

1-(5-Mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)propan-2-ol, also known by its CAS number 447412-96-6, is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles and is characterized by its unique structural features and functional groups. The presence of a mercapto group and a phenyl ring imparts distinct chemical properties that make it an interesting subject for both academic and industrial investigations.

The mercapto group in 1-(5-Mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)propan-2-ol plays a crucial role in its reactivity and biological activity. Mercapto groups are known for their ability to form disulfide bonds, which are essential in many biological processes. This property makes the compound a valuable candidate for studies involving protein thiol groups and redox reactions. Recent research has highlighted the importance of mercapto-containing compounds in the development of new therapeutic agents, particularly in the areas of antioxidants and anti-inflammatory drugs.

The phenyl ring is another key structural element that contributes to the compound's stability and reactivity. Phenyl rings are aromatic and provide conjugation effects that can influence the electronic properties of the molecule. In the context of 1-(5-Mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)propan-2-ol, the phenyl ring enhances the compound's hydrophobicity and lipophilicity, which are important factors in its bioavailability and cellular uptake. These properties make it a promising candidate for drug delivery systems and as a scaffold for designing new pharmaceuticals.

The 1,2,4-triazole moiety is a well-known heterocyclic ring system with a wide range of biological activities. Compounds containing this ring structure have been extensively studied for their antifungal, antibacterial, antiviral, and anticancer properties. The triazole ring provides rigidity to the molecule and can form strong hydrogen bonds with biological targets. In the case of 1-(5-Mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)propan-2-ol, the triazole ring enhances its binding affinity to specific receptors and enzymes, making it a potential lead compound for drug discovery.

Recent advancements in computational chemistry have facilitated the detailed study of 1-(5-Mercapto-4-phenyl-4H-1,2,4-triazol-3-yl)propan-2-ol at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the compound exhibits favorable interactions with metal ions and biomolecules, suggesting potential applications in metal chelation therapy and as a probe for biological imaging.

In addition to its chemical properties, 1-(5-Mercapto-4-phenyl-4H-1,2,4-triazol-3-y l)propan - 2 - ol has shown promising results in preliminary biological assays. Studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways and its potential as an antioxidant. These findings suggest that the compound could be further developed into therapeutic agents for treating conditions such as arthritis and neurodegenerative diseases.

The synthesis of 1-(5-Mercapto - 4 - phenyl - 4H - 1 , 2 , 4 - triazol - 3 - yl ) propan - 2 - ol has been optimized using various synthetic routes. One common approach involves the reaction of an appropriate mercaptan with a substituted triazole derivative under controlled conditions. The choice of solvents and catalysts plays a crucial role in achieving high yields and purity levels. Recent developments in green chemistry have led to more environmentally friendly methods for synthesizing this compound, which is an important consideration for both academic research and industrial applications.

In conclusion, 1-(5-Mercapto - 4 - phenyl - 4H - 1 , 2 , 4 - triazol - 3 - yl ) propan - 2 - ol (CAS No. 447412 - 96 - 6) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its biological activities and applications in drug development. As research continues to advance, it is likely that new insights into the properties and uses of this compound will emerge, contributing to the broader understanding of triazole-based molecules.